Cas no 2034201-96-0 (N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-3,5-dimethyl-1H-pyrazole-4-carboxamide)

• Product name: N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-3,5-dimethyl-1H-pyrazole-4-carboxamide
• CAS No: 2034201-96-0
• MF: C₁₆H₁₈N₆O₃
• MW: 342.352522373199
• CID: 5550253
• PubChem ID: 91819342

N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-3,5-dimethyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-3,5-dimethyl-1H-pyrazole-4-carboxamide
• N-((3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-3,5-dimethyl-1H-pyrazole-4-carboxamide
• F6524-6682
• 2034201-96-0
• N-[[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl]-3,5-dimethyl-1H-pyrazole-4-carboxamide
• AKOS025328475

• Inchi： 1S/C16H18N6O3/c1-4-24-12-6-5-11(7-17-12)15-19-13(25-22-15)8-18-16(23)14-9(2)20-21-10(14)3/h5-7H,4,8H2,1-3H3,(H,18,23)(H,20,21)
• InChI Key： FVQNZWXDZWUQGG-UHFFFAOYSA-N
• SMILES： O1C(CNC(C2C(C)=NNC=2C)=O)=NC(C2C=NC(=CC=2)OCC)=N1

Computed Properties

• Exact Mass: 342.14403846g/mol
• Monoisotopic Mass: 342.14403846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 119Ų
• XLogP3: 1.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-3,5-dimethyl-1H-pyrazole-4-carboxamide

Comprehensive Overview of N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-3,5-dimethyl-1H-pyrazole-4-carboxamide (CAS No. 2034201-96-0)

The compound N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-3,5-dimethyl-1H-pyrazole-4-carboxamide (CAS No. 2034201-96-0) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique combination of a 1,2,4-oxadiazole core, a pyridine moiety, and a pyrazole carboxamide group makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in treating chronic diseases.

One of the key features of this compound is its heterocyclic architecture, which is often associated with enhanced bioavailability and target specificity. The presence of the 6-ethoxypyridin-3-yl group contributes to its solubility profile, while the 3,5-dimethyl-1H-pyrazole-4-carboxamide segment is known for its role in stabilizing interactions with protein targets. These structural attributes make CAS No. 2034201-96-0 a subject of ongoing research in the development of novel small-molecule therapeutics.

In recent years, the scientific community has shown a growing interest in 1,2,4-oxadiazole derivatives due to their diverse pharmacological activities. This compound, in particular, aligns with current trends in precision medicine and personalized therapy, as researchers explore its potential to address unmet medical needs. Its mechanism of action, though not fully elucidated, is believed to involve selective inhibition or activation of key enzymes or receptors, making it a valuable tool for both academic and industrial research.

From a synthetic chemistry perspective, the preparation of N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-3,5-dimethyl-1H-pyrazole-4-carboxamide involves multi-step reactions that highlight the importance of regioselective functionalization and protecting group strategies. The compound's stability under physiological conditions is another area of interest, as it impacts its potential for oral bioavailability and drug-like properties. These factors are critical for its transition from bench to bedside.

The demand for innovative compounds like CAS No. 2034201-96-0 is driven by the need for new treatments in areas such as metabolic disorders, inflammatory diseases, and neurological conditions. Its structural novelty and potential therapeutic benefits make it a frequent topic in scientific literature and patent filings. As the pharmaceutical industry continues to invest in small-molecule drug discovery, this compound represents a compelling case study in the intersection of chemistry and biology.

For researchers and professionals seeking detailed information on N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-3,5-dimethyl-1H-pyrazole-4-carboxamide, it is essential to consult peer-reviewed journals, chemical databases, and regulatory documents. The compound's CAS registry number (2034201-96-0) serves as a unique identifier, facilitating accurate searches and data retrieval. Its inclusion in high-throughput screening libraries further underscores its relevance in modern drug development pipelines.

In summary, N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-3,5-dimethyl-1H-pyrazole-4-carboxamide is a molecule of significant scientific and therapeutic interest. Its intricate structure, combined with its potential applications in targeted therapy and drug design, positions it as a key player in the future of medicinal chemistry. As research progresses, this compound may pave the way for innovative treatments that address some of the most challenging health issues of our time.